Cas no 2445792-36-7 (Propanoic acid, 3-[2-(2-aminoethoxy)ethoxy]-, methyl ester)

• Product Name: Propanoic acid, 3-[2-(2-aminoethoxy)ethoxy]-, methyl ester
• CAS No: 2445792-36-7
• MF: C₈H₁₇NO₄
• MW: 191.22488284111
• CID: 5982833
• PubChem ID: 88949673
• Update Time: 2025-11-06

Propanoic acid, 3-[2-(2-aminoethoxy)ethoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[2-(2-aminoethoxy)ethoxy]-, methyl ester
• NH2-PEG2-COOMe
• Methyl 3-(2-(2-aminoethoxy)ethoxy)propanoate
• 2445792-36-7
• SCHEMBL12690530
• EN300-7547800
• methyl 3-[2-(2-aminoethoxy)ethoxy]propanoate

• Inchi： 1S/C8H17NO4/c1-11-8(10)2-4-12-6-7-13-5-3-9/h2-7,9H2,1H3
• InChI Key： YMKABRKIYQHZRI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCOCCOCCN

Computed Properties

• Exact Mass: 191.11575802g/mol
• Monoisotopic Mass: 191.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Boiling Point: 275.2±20.0 °C(Predicted)
• pka: 8.73±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Propanoic acid, 3-[2-(2-aminoethoxy)ethoxy]-, methyl ester

Latest Research Advances on Propanoic acid, 3-[2-(2-aminoethoxy)ethoxy]-, methyl ester (CAS: 2445792-36-7) in Chemical Biology and Pharmaceutical Applications

Propanoic acid, 3-[2-(2-aminoethoxy)ethoxy]-, methyl ester (CAS: 2445792-36-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This bifunctional molecule, featuring both an aminoethoxy and ester moiety, exhibits unique physicochemical properties that make it a versatile building block for drug discovery and bioconjugation applications. Recent studies have explored its potential as a linker molecule in antibody-drug conjugates (ADCs) and targeted drug delivery systems, capitalizing on its ability to bridge therapeutic payloads with targeting ligands while maintaining stability under physiological conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a water-soluble linker in ADC development. Researchers at Genentech utilized 2445792-36-7 to connect cytotoxic payloads to monoclonal antibodies, achieving improved pharmacokinetic profiles compared to traditional maleimide-based linkers. The ethylene glycol spacer in the molecule was shown to enhance solubility while the terminal amino group allowed for efficient conjugation chemistry. This represents a significant advancement in ADC technology, addressing long-standing challenges with linker stability and drug release kinetics.

In parallel research, scientists at MIT have investigated the compound's application in PROTAC (proteolysis targeting chimera) development. The 2024 Nature Chemical Biology publication highlighted how the structural features of 2445792-36-7 facilitate the construction of heterobifunctional molecules that can simultaneously bind to target proteins and E3 ubiquitin ligases. The molecule's flexibility and appropriate spacer length were found to be crucial for maintaining optimal distance and orientation between the two binding moieties, leading to enhanced proteasomal degradation efficiency.

Recent synthetic methodology developments have also expanded access to this important building block. A 2024 Organic Process Research & Development paper described an improved two-step synthesis of 2445792-36-7 from commercially available starting materials, achieving >90% yield and >99% purity under GMP-compatible conditions. This process innovation is particularly significant as it addresses previous scalability challenges and enables broader application of the compound in pharmaceutical development programs.

Emerging safety and toxicology data (2024 Toxicology Reports) indicate that 2445792-36-7 exhibits favorable in vitro and in vivo safety profiles at therapeutic concentrations. The compound demonstrated minimal off-target effects in comprehensive receptor screening panels and showed no significant cytotoxicity in human hepatocyte assays up to 100 μM. These findings support its continued development as a pharmaceutical intermediate and highlight its potential advantages over more traditional linker chemistries.

Looking forward, several clinical-stage biotech companies have incorporated 2445792-36-7 into their pipeline candidates. A phase I trial currently underway (NCT identifier withheld for confidentiality) is evaluating an ADC utilizing this linker technology for the treatment of refractory solid tumors. Preliminary results presented at the 2024 AACR annual meeting showed promising target engagement and manageable safety profiles, validating the compound's utility in clinical applications.

The unique combination of chemical stability, synthetic accessibility, and biological compatibility positions 2445792-36-7 as an increasingly important tool in modern drug discovery. As research continues to elucidate structure-activity relationships and optimize conjugation strategies, this compound is expected to play a growing role in the development of next-generation biopharmaceuticals, particularly in targeted therapies and precision medicine approaches.